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Compound of Interest

Compound Name: Shikimate-3-phosphate

Cat. No.: B1206780

Essential Safety and Handling Guide for
Shikimate-3-Phosphate

This guide provides immediate safety, handling, and disposal protocols for Shikimate-3-
phosphate, ensuring the well-being of laboratory personnel and the integrity of research.
Adherence to these procedures is critical for minimizing risks and establishing a safe and
efficient laboratory environment.

Personal Protective Equipment (PPE)

When handling Shikimate-3-phosphate, especially in its solid form, the following personal
protective equipment is mandatory to prevent skin, eye, and respiratory exposure.[1][2][3]

Summary of Required PPE
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Protection Type Required Equipment

Specifications and Use

Safety glasses with side

Eye and Face Protection shields or chemical safety

goggles.

Must be ANSI Z87.1 compliant.
Goggles are required when

there is a splash hazard.[2]

_ . Nitrile gloves and a standard
Skin Protection
laboratory coat.

Disposable nitrile gloves
should be used for incidental
contact and immediately
replaced if contaminated. A lab
coat should be worn to protect
clothing and skin.[2][3]

Use in a well-ventilated area. A

NIOSH-approved respirator
Respiratory Protection may be necessary if handling

large quantities or if dust is

generated.

Avoid inhaling dust by working
in a fume hood or using local

exhaust ventilation.[1]

Foot Protection Closed-toe shoes.

Required to protect against

spills and falling objects.[3]

Hazard Identification and Precautionary Measures

Shikimate-3-phosphate is classified with the following hazards:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
The signal word for this chemical is Warning.[1]

Precautionary Statements:
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Code Precaution

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.[1]

P264 Wash skin thoroughly after handling.[1]

p271 Use only outdoors or in a well-ventilated area.[1]

P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]

P302 + P352 IF ON SKIN: Wash with plenty of water.[1]
IF IN EYES: Rinse cautiously with water for

P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Standard Operating Procedure for Handling

1.

Engineering Controls:

Always handle solid Shikimate-3-phosphate in a certified chemical fume hood or a
ventilated enclosure to minimize inhalation of dust particles.
Ensure safety shower and eyewash stations are readily accessible.

. Administrative Controls:

Minimize the quantity of material handled at any one time.
Ensure all personnel are trained on the specific hazards and handling procedures for this
compound.

. Handling Protocol:

Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the work
area by lining it with absorbent, disposable bench paper.

Weighing: To prevent dust generation, weigh the solid material carefully and avoid rapid
movements.

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent
splashing. The solubility is 1.0 mg/mL in water.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/sigma/s0702
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Post-Handling: After handling, decontaminate the work area and any equipment used. Wash
hands thoroughly with soap and water.

Storage and Disposal Plan

Storage:

o Store at —20°C in a tightly sealed container.[1]

o Keep in a dry, well-ventilated place.

Disposal:

» Dispose of waste material in accordance with local, state, and federal regulations.

» Contaminated materials (e.g., gloves, bench paper) should be placed in a sealed bag and
disposed of as chemical waste.

e Do not dispose of down the drain unless permitted by local regulations for dilute, non-
hazardous solutions.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural flow for safely handling Shikimate-3-phosphate
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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